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Compound of Interest

Compound Name: 1,2-Dibromocyclopentene

Cat. No.: B1308690 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
Dibromocyclopentene, a significant reagent in organic synthesis, particularly in the

preparation of cyclopentene analogs.[1][2] This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Physical and Chemical Properties
1,2-Dibromocyclopentene is a halogenated cycloalkene with the molecular formula C₅H₆Br₂

and a molecular weight of 225.91 g/mol .[1][3][4] It typically presents as a clear, pale yellow to

orange liquid.[1][2]

Quantitative Data Summary
The experimentally determined physical properties of 1,2-Dibromocyclopentene are

summarized in the table below for quick reference. These values are based on literature data.

Property Value Conditions Citations

Boiling Point 78 °C at 5 mmHg [1][2]

Density 1.895 g/mL at 25 °C [1][2]

Refractive Index 1.5558 at 20 °C [1]
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The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like 1,2-Dibromocyclopentene.

1. Determination of Boiling Point

The reported boiling point was determined under reduced pressure (vacuum distillation). This

technique is employed for compounds that decompose at their atmospheric boiling point or

have very high boiling points.

Apparatus: A vacuum distillation apparatus is used, which includes a round-bottom flask, a

distillation head with a thermometer, a condenser, a receiving flask, and a vacuum pump

connected via a manometer.

Procedure:

The liquid sample (1,2-Dibromocyclopentene) is placed in the round-bottom flask along

with boiling chips or a magnetic stirrer to ensure smooth boiling.

The apparatus is sealed and the system is evacuated to the desired pressure (e.g., 5

mmHg), which is monitored by the manometer.

The flask is heated gently.

The temperature is recorded when the liquid is boiling and the vapor is condensing on the

thermometer bulb, indicating a stable vapor-liquid equilibrium. This temperature is the

boiling point at that specific pressure.

2. Determination of Density

The density of a liquid is its mass per unit volume. A common and accurate method for

determining the density of a liquid is by using a pycnometer.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) and an analytical balance.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m₁).
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The pycnometer is filled with the sample liquid (1,2-Dibromocyclopentene), ensuring no

air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from

the capillary is carefully wiped off. The filled pycnometer is then weighed (m₂). The

temperature of the liquid is maintained at a specific value (e.g., 25 °C).

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density at

the same temperature (e.g., distilled water), and its mass is determined (m₃).

The density of the sample liquid (ρₛ) is calculated using the formula: ρₛ = [(m₂ - m₁) / (m₃ -

m₁)] × ρᵣ where ρᵣ is the density of the reference liquid.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound such as 1,2-Dibromocyclopentene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1308690?utm_src=pdf-body
https://www.benchchem.com/product/b1308690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Structural & Purity Analysis Physical Property Determination

Starting Materials
(e.g., Cyclopentene, Bromine)

Chemical Reaction
(e.g., Bromination)

Aqueous Workup
& Extraction

Purification
(e.g., Distillation)

NMR Spectroscopy
(¹H, ¹³C)

Characterization

Mass Spectrometry

Characterization

IR Spectroscopy

Characterization

Purity Analysis
(e.g., GC, HPLC)

Characterization

Boiling Point Measurement Density Measurement Refractive Index Measurement

Final Characterized Product:
1,2-Dibromocyclopentene

Final Product

Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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